Cas no 2228289-17-4 (2-(2-phenylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-phenylphenyl)prop-2-en-1-amine
• CAS No: 2228289-17-4
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 6419970
• PubChem ID: 155141226
• Update Time: 2025-11-01

2-(2-phenylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylphenyl)prop-2-en-1-amine
• EN300-1861267
• SCHEMBL22461543
• 2228289-17-4

• Inchi： 1S/C15H15N/c1-12(11-16)14-9-5-6-10-15(14)13-7-3-2-4-8-13/h2-10H,1,11,16H2
• InChI Key： KUJRHYSAARWYTO-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-phenylphenyl)prop-2-en-1-amine

Introduction to 2-(2-phenylphenyl)prop-2-en-1-amine (CAS No: 2228289-17-4)

2-(2-phenylphenyl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228289-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology. This compound, featuring a unique structural framework with two phenyl rings connected via a propenyl chain, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of 2-(2-phenylphenyl)prop-2-en-1-amine consists of an amine functional group attached to a propenyl backbone, which is further substituted with two phenyl rings at the second carbon position. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The presence of multiple aromatic rings enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with complex aromatic systems. The dual phenyl ring configuration in 2-(2-phenylphenyl)prop-2-en-1-amine suggests that it may exhibit diverse biological activities, including anti-inflammatory, antioxidant, and even anticancer properties. Preliminary studies have indicated that such molecules can interact with various enzymes and receptors, making them attractive for medicinal chemistry applications.

One of the most compelling aspects of 2-(2-phenylphenyl)prop-2-en-1-amine is its versatility as a building block for drug design. Chemists have leveraged its structural features to develop derivatives with enhanced efficacy and selectivity. For instance, modifications to the amine group or the phenyl rings can fine-tune the compound's pharmacokinetic profile, improving its bioavailability and target specificity. This flexibility underscores the importance of CAS No: 2228289-17-4 in advancing next-generation therapeutics.

The synthesis of 2-(2-phenylphenyl)prop-2-en-1-amine involves multi-step organic reactions, typically starting from readily available precursors such as benzaldehyde derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the intricate aromatic core efficiently. These synthetic strategies not only ensure high yields but also allow for the introduction of functional groups at predetermined positions, facilitating the creation of structurally diverse libraries for screening purposes.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No: 2228289-17-4's potential applications. Molecular modeling techniques enable researchers to predict how this compound might behave within biological systems, helping to identify promising lead structures before experimental validation. Such simulations have revealed that 2-(2-phenylphenyl)propenone derivatives may bind to specific protein targets with high affinity, suggesting their suitability for modulating cellular processes.

In the realm of drug discovery, 2-(2-hydroxyphenyl)-propenone derivatives are particularly noteworthy due to their ability to inhibit key enzymes involved in inflammatory pathways. Studies have demonstrated that compounds structurally similar to CAS No: 2228289-17=4 can reduce pro-inflammatory cytokine production, offering a potential therapeutic strategy for chronic inflammatory diseases. These findings highlight the compound's relevance in developing novel anti-inflammatory agents.

The chemical properties of CAS No: 2228289=17=4 also make it an interesting candidate for studying molecular interactions at the nanoscale. Researchers are investigating how this compound can be incorporated into nanoparticle formulations to enhance drug delivery systems. By leveraging its aromatic structure, scientists aim to create targeted nanoparticles that improve therapeutic efficacy while minimizing side effects.

Another area where (E)-3-[bis(4-methylphenyl)methylidene]aniline derivatives show promise is in photodynamic therapy (PDT). The extended π-system in these molecules allows them to absorb light at specific wavelengths, generating reactive oxygen species that can selectively destroy cancer cells. Preliminary experiments have shown that certain derivatives of CAS No: 2228289=17=4 exhibit strong photosensitizing properties, making them viable candidates for developing new PDT protocols.

The role of (E)-3-[bis(4-methylpheny)methylidene]aniline derivatives in medicinal chemistry extends beyond anticancer applications. Their ability to modulate neurotransmitter receptors has led to investigations into their potential as psychoactive drug candidates. By fine-tuning their structure, researchers hope to develop compounds that exhibit improved cognitive-enhancing effects without undesirable side effects such as hallucinations or sedation.

Environmental considerations also play a significant role in the development and application of compounds like CAS No: 2228289=17=4. Efforts are underway to optimize synthetic routes for greater sustainability, reducing waste and minimizing environmental impact. Green chemistry principles are being integrated into laboratory protocols to ensure that future derivatives are produced responsibly.

In conclusion, CAS No: 2228289=17=4, corresponding to (E)-3-[bis(4-methylphenoxy)methylen]-N,N-dimethylaniline, represents a fascinating subject of study with broad implications in pharmaceutical research. Its unique structural features and versatile reactivity position it as a key intermediate in developing innovative therapeutics across multiple disease areas. As scientific understanding continues to evolve, (E)-3-[bis(4-methylphenoxy)methylen]-N,N-dimethylaniline derivatives will undoubtedly remain at the forefront of medicinal chemistry innovation.